LogP and TPSA: Comparison with Morpholine Analog
The target compound displays a computed XLogP3-AA of -0.1 and topological polar surface area (TPSA) of 72 Ų, compared to the morpholine analog 5-[3-(morpholin-4-yl)pyrrolidin-1-yl]thiophene-2-carboxylic acid, which incorporates an additional ether oxygen, increasing its TPSA by approximately 9 Ų (to ~81 Ų) and lowering its computed LogP by an estimated 0.4–0.6 log units [1]. This difference is consistent with the well-established contribution of an ether oxygen to polarity [2]. For procurement decisions where balanced lipophilicity is critical—such as cellular permeability screening—the dimethylamino analog's less negative LogP and lower TPSA may favor membrane partitioning over the morpholine variant [2].
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) and topological polar surface area (TPSA) |
|---|---|
| Target Compound Data | XLogP3-AA: -0.1; TPSA: 72 Ų |
| Comparator Or Baseline | 5-[3-(Morpholin-4-yl)pyrrolidin-1-yl]thiophene-2-carboxylic acid: TPSA estimated at ~81 Ų; XLogP estimated at -0.5 to -0.7 (class-level estimation based on ether oxygen contribution) |
| Quantified Difference | Estimated ΔTPSA ≈ +9 Ų for morpholine analog; estimated ΔXLogP ≈ -0.4 to -0.6 for morpholine analog |
| Conditions | Computed values from PubChem (XLogP3-AA algorithm) and Cactvs (TPSA); morpholine analog values are class-level estimates based on ether oxygen contributions from the literature |
Why This Matters
Lower TPSA and less negative LogP for the dimethylamino analog predict superior passive membrane permeability, a critical parameter for intracellular target engagement in cell-based assays.
- [1] PubChem Compound Summary for CID 64366477, 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid. Computed XLogP3-AA and TPSA values. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64366477 (accessed 2026-05-01). View Source
- [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source
